Cas no 2228061-00-3 (rac-(1R,3R)-2,2-dimethyl-3-(oxolan-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(oxolan-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228061-00-3
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6092449
• PubChem ID: 165615576
• Update Time: 2025-06-14

rac-(1R,3R)-2,2-dimethyl-3-(oxolan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(oxolan-2-yl)cyclopropane-1-carboxylic acid
• 2228061-00-3
• EN300-1818402

• Inchi： 1S/C10H16O3/c1-10(2)7(8(10)9(11)12)6-4-3-5-13-6/h6-8H,3-5H2,1-2H3,(H,11,12)/t6?,7-,8+/m1/s1
• InChI Key： QOBSFQAAHFEHAB-VVXQKDJTSA-N
• SMILES： O1CCCC1[C@@H]1[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(oxolan-2-yl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of rac-(1R,3R)-2,2-dimethyl-3-(oxolan-2-yl)cyclopropane-1-carboxylic acid (CAS: 2228061-00-3)

The compound rac-(1R,3R)-2,2-dimethyl-3-(oxolan-2-yl)cyclopropane-1-carboxylic acid (CAS: 2228061-00-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel antiviral and anti-inflammatory agents. The cyclopropane ring and tetrahydrofuran (oxolan-2-yl) moiety in its structure contribute to its stability and bioactivity, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and ring-closing metathesis, to optimize the production of this compound with high enantiomeric purity.

In vitro and in vivo studies have demonstrated that rac-(1R,3R)-2,2-dimethyl-3-(oxolan-2-yl)cyclopropane-1-carboxylic acid exhibits moderate inhibitory activity against certain viral proteases and inflammatory cytokines. These findings suggest its potential as a scaffold for designing new therapeutic agents targeting viral infections and chronic inflammatory diseases. However, further pharmacokinetic and toxicological studies are required to fully assess its clinical applicability.

The compound's mechanism of action appears to involve interactions with specific protein targets, as revealed by molecular docking simulations and X-ray crystallography. These structural insights have paved the way for structure-activity relationship (SAR) studies aimed at optimizing its biological efficacy. Additionally, recent patent filings indicate growing commercial interest in derivatives of this compound for pharmaceutical applications.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(oxolan-2-yl)cyclopropane-1-carboxylic acid represents a promising chemical entity in medicinal chemistry research. While current studies have established its basic pharmacological profile, more extensive investigations are needed to explore its full therapeutic potential. Future research directions may include the development of prodrug formulations, combination therapies, and targeted delivery systems to enhance its clinical utility.